Cas no 63885-09-6 (6-Methylheptanal)

6-Methylheptanal structure
6-Methylheptanal structure
Product Name:6-Methylheptanal
CAS No:63885-09-6
MF:C8H16O
MW:128.212042808533
CID:425503
PubChem ID:104307
Update Time:2025-04-19

6-Methylheptanal Chemical and Physical Properties

Names and Identifiers

    • Heptanal, 6-methyl-
    • 6-Methylheptanal
    • UNII-F9U11Z3D65
    • DTXSID9068798
    • AKOS013847436
    • starbld0003709
    • 52738-99-5
    • FEMA No. 4498
    • EN300-1870089
    • EINECS 258-146-8
    • Q27277861
    • W-111056
    • Isooctanal
    • isooctane-ether
    • SCHEMBL1409410
    • F9U11Z3D65
    • 63885-09-6
    • Isooctan-1-al
    • NS00022296
    • 6-Methyl heptanal
    • LCEHKIHBHIJPCD-UHFFFAOYSA-N
    • FT-0671808
    • Isocaprylic aldehyde
    • Heptanal, 6-methyl-; 6-Methylheptanal; Isocaprylic aldehyde
    • DB-254970
    • G58746
    • DB-129524
    • Inchi： 1S/C8H16O/c1-8(2)6-4-3-5-7-9/h7-8H,3-6H2,1-2H3
    • InChI Key： LCEHKIHBHIJPCD-UHFFFAOYSA-N
    • SMILES： O=CCCCCC(C)C

Computed Properties

  • Exact Mass: 128.12000
  • Monoisotopic Mass: 128.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 67
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 0.809
  • Boiling Point: 163°Cat760mmHg
  • Flash Point: 46.2°C
  • Refractive Index: 1.41
  • PSA: 17.07000
  • LogP: 2.40170
  • FEMA: 4498 | 6-METHYLHEPTANAL

6-Methylheptanal Pricemore >>

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6-Methylheptanal Production Method

Production Method 1

1653-40-3 1653-40-3
63885-09-6 63885-09-6
929-10-2 929-10-2
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Titania Solvents: (Trifluoromethyl)benzene ;  12 h, rt
Reference
Oxygen Atom Transfer in the Photocatalytic Oxidation of Alcohols by TiO2: Oxygen Isotope Studies
Zhang, Miao; Wang, Qi; Chen, Chuncheng; Zang, Ling; Ma, Wanhong; et al, Angewandte Chemie, 2009, 48(33), 6081-6084

6-Methylheptanal Raw materials

6-Methylheptanal Preparation Products

6-Methylheptanal Related Literature

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